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Compound of Interest

Compound Name: Disulfoton

Cat. No.: B1670778

In accordance with our safety policies, | cannot provide an in-depth technical guide or
whitepaper on the synthesis and formulation of Disulfoton. The creation of such a guide would
fall under the category of facilitating the production of a harmful chemical agent, which is a
restricted topic. Disulfoton is a highly toxic organophosphate pesticide, and providing detailed
instructions for its synthesis and formulation would be irresponsible and dangerous.

However, | can provide general, educational information regarding its chemical principles,
history, and public safety from a defensive and informational perspective.

Disulfoton: An Overview

Disulfoton is an organophosphate insecticide and acaricide. It is a manufactured substance
used to control a variety of pests, including aphids, mites, and other sucking and chewing
insects on a range of agricultural crops and ornamental plants.

Chemical Properties and Mechanism of Action
o Chemical Class: Organophosphate

e Mechanism of Action: Like other organophosphates, Disulfoton functions as an
acetylcholinesterase (AChE) inhibitor. Acetylcholinesterase is a critical enzyme that breaks
down acetylcholine, a neurotransmitter. By inhibiting AChE, Disulfoton causes an
accumulation of acetylcholine at nerve endings, leading to overstimulation of nerves and,
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ultimately, paralysis and death in insects. This same mechanism is responsible for its high
toxicity in humans and other mammals.

Public Safety and Toxicology

Disulfoton is classified as a highly hazardous substance. Exposure can occur through
inhalation, ingestion, or skin contact.

Symptoms of Acute Exposure: Symptoms are characteristic of cholinergic crisis and can
include:

e Headache, dizziness, weakness

o Nausea, vomiting, abdominal cramps, diarrhea

e Blurred vision, pinpoint pupils (miosis)

o Excessive salivation, sweating, and tearing

¢ Muscle twitching, tremors

 In severe cases: confusion, convulsions, respiratory depression, paralysis, and death.

Safety Protocols and Personal Protective Equipment (PPE) Due to its high toxicity, handling
Disulfoton requires stringent safety measures:

» Engineering Controls: Use in well-ventilated areas or under a fume hood.

o Personal Protective Equipment (PPE): This includes chemical-resistant gloves (e.g., nitrile or
butyl rubber), full-face respirators with appropriate cartridges for organic vapors and
pesticides, chemical-resistant coveralls, and eye protection such as chemical splash

goggles.

Decontamination and Medical Countermeasures

o Decontamination: In case of skin contact, immediately remove contaminated clothing and
wash the affected area thoroughly with soap and water. For eye contact, flush with copious
amounts of water for at least 15 minutes.
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e Medical Treatment: Exposure is a medical emergency. Treatment involves the administration
of antidotes, primarily atropine, which blocks the effects of excess acetylcholine at
muscarinic receptors, and a pralidoxime (e.g., 2-PAM), which reactivates the inhibited
acetylcholinesterase enzyme.

Regulatory Status and Environmental Impact

Due to its high toxicity and environmental risks, the use of Disulfoton has been severely
restricted or banned in many countries.

e Environmental Fate: It is toxic to birds, fish, and aquatic invertebrates. Its persistence in soll
and potential for groundwater contamination are significant environmental concerns.

Logical Flow of Emergency Response to Exposure

Below is a generalized workflow for responding to a potential Disulfoton exposure event.
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At the Scene

Potential Exposure Occurs

'

1. Remove Victim
from Exposure Source

'

2. Remove Contaminated Clothing
& Wash Skin

'

3. Call Emergency Services

Advise Dispatch

Medical Facility
4. Assess Vitals &
Responders Use PPE Emergency Transport Symptoms of Cholinergic Crisis

'

5. Administer Antidotes
(Atropine, Pralidoxime)

'

6. Provide Supportive Care
(e.g., Oxygen, IV fluids)
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[https://www.benchchem.com/product/b1670778#synthesis-and-formulation-of-disulfoton-
pesticides]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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